(4-methoxyphenyl methylene]-6-benzoyloxy-3(2H)-benzofuranone

• Molecular Formula: C23H16O5
• Molecular Weight: 372.4 g/mol
• IUPAC Name: [2-[(4-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] benzoate
• InChI: InChI=1S/C23H16O5/c1-26-17-9-7-15(8-10-17)13-21-22(24)19-12-11-18(14-20(19)28-21)27-23(25)16-5-3-2-4-6-16/h2-14H,1H3
• InChI Key: AKFZGEHERXZDNY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4=CC=CC=C4

Description

(4-methoxyphenyl methylene]-6-benzoyloxy-3(2H)-benzofuranone is a useful research compound. Its molecular formula is C23H16O5 and its molecular weight is 372.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After 2-[(4-methoxyphenyl)methylene]-6-hydroxy-3(2H)-benzofuranone 0.5 g was dissolved in pyridine 5 ml, benzoyl chloride 0.282 ml was added, and the mixture was refluxed for 1.5 hours. The reaction mixture was cooled to room temperature, ethyl acetate 50 ml was added, and the mixture was washed with 2N-hydrochloric acid 50 ml and with saturated sodium bicarbonate solution 50 ml. The ethyl acetate solution was dehydrated with anhydrous magnesium sulfate and concentrated under reduced pressure. The resulting crystals were dried over phosphorous pentoxide at a temperature of 60° C. for four hours under reduced pressure to obtain the desired compound 200.5 mg.